Cyclosporine U

• Molecular Formula: C61H109N11O12
• Molecular Weight: 1188.6 g/mol
• InChI: InChI=1S/C61H109N11O12/c1-24-26-27-39(15)51(74)50-56(79)64-42(25-2)58(81)67(18)32-47(73)68(19)44(29-34(5)6)54(77)66-48(37(11)12)55(78)65-43(28-33(3)4)53(76)62-40(16)52(75)63-41(17)57(80)69(20)45(30-35(7)8)59(82)70(21)46(31-36(9)10)60(83)71(22)49(38(13)14)61(84)72(50)23/h24,26,33-46,48-51,74H,25,27-32H2,1-23H3,(H,62,76)(H,63,75)(H,64,79)(H,65,78)(H,66,77)
• InChIKey: FWMBRFVXLUJFCT-UHFFFAOYSA-N

Cyclosporine U Product Overview

Cyclosporine U (CAS 108027-45-8), also designated as [Leu¹¹]cyclosporin A or Ciclosporin EP Impurity D, is a cyclic undecapeptide within the cyclosporin class of calcineurin phosphatase pathway inhibitors . Unlike the major clinically used analogue Cyclosporine A (CsA), Cyclosporine U bears an L-leucine substitution at amino acid position 11 of the macrocycle, resulting in distinct physicochemical and biological properties [1]. This compound is officially recognized in the United States Pharmacopeia (USP) and European Pharmacopoeia (EP) as a system suitability reference standard, where it serves as the resolution marker in the USP Cyclosporine Resolution Mixture (an approximate 100:1 (w/w) mixture of cyclosporine and cyclosporine U) .

USP/EP System Suitability Designated resolution marker for cyclosporine HPLC under official monograph conditions

Chromatographic ID Defined relative retention time window; essential for peak identification in impurity profiling

Mechanistic Probe Non-immunosuppressive cyclophilin-binding tool; supports calcineurin-independent pathway studies

• [1] SynZeal Research. Cyclosporin EP Impurity D ([Leu11]ciclosporin A). SynZeal Product Datasheet, 2024. View Source

Why Cyclosporine U Cannot Be Substituted

Cyclosporine U is not a generic interchangeable immunosuppressant. Its differentiation from Cyclosporine A is anchored in a single-residue alteration—L-leucine for the native residue at position 11—that fundamentally changes its chromatographic behavior, immunophilin binding, and biological potency [1]. In the realm of analytical quality control, Cyclosporine U is the sole pharmacopeial resolution marker capable of challenging HPLC column performance to achieve baseline separation (resolution ≥1.0) from the main cyclosporine peak, a critical system suitability requirement that no other cyclosporin analogue fulfills in the USP monograph [2]. Biologically, the [Leu¹¹] modification shifts Cyclosporine U toward a non-immunosuppressive, cytostatic profile, making it mechanistically distinct from calcineurin-inhibiting CsA and thus irreplaceable for studies dissecting cyclophilin-dependent versus -independent pathways [3].

Pharm. Role Cyclosporin C, D, G, H lack USP resolution marker designation; substitution may fail system suitability requirements

Structure [Leu¹¹] modification shifts chromatographic behavior; structural analogs may not co-elute at the mandated relative retention time

Mechanism Cyclosporine A’s potent calcineurin inhibition may confound cyclophilin studies; this impurity provides attenuated immunosuppressive profile

• [1] SynZeal Research. Cyclosporin EP Impurity D ([Leu11]ciclosporin A). SynZeal Product Datasheet, 2024. View Source
• [2] United States Pharmacopeia. Cyclosporine Monograph. USP–NF 2025 Edition. System Suitability: Relative Retention Times. View Source
• [3] Kojima M, Nakamura M, et al. Use of Modified Cyclosporines. Russian Patent RU2463071C2 (filed 2007, granted 2012). View Source

Differentiation Evidence vs. Closest Analogs

Chromatographic Resolution as System Suitability Marker

Cyclosporine U is the designated resolution marker in the USP Cyclosporine monograph. Under the official chromatographic conditions (L1 column, 80°C, UV 210 nm, mobile phase acetonitrile/tert-butyl methyl ether/water/phosphoric acid 430:50:520:1), Cyclosporine U elutes at a relative retention time (RRT) of 0.95 versus cyclosporine at 1.0, and the system suitability requirement mandates a resolution of not less than (NLT) 1.0 between the two peaks [1]. No alternative cyclosporin analogue (e.g., Cyclosporin C, D, G, or H) holds this defined pharmacopeial role or validated RRT window.

USP Resolution Marker

Head-to-head

RRT = 0.95 vs CsA 1.0; resolution NLT 1.0

Only validated peak pair for USP HPLC system suitability

USP official monograph; L1 column, 80°C, UV 210 nm

Evidence Dimension	HPLC relative retention time and resolution requirement
Target Compound Data	Cyclosporine U: RRT = 0.95; Resolution NLT 1.0 vs. Cyclosporine
Comparator Or Baseline	Cyclosporine (CsA): RRT = 1.0
Quantified Difference	ΔRRT = 0.05; mandatory baseline resolution ≥1.0
Conditions	USP official monograph; L1 column, 80°C, UV 210 nm, flow 1.2 mL/min

Why This Matters

Only Cyclosporine U provides the validated peak pair needed to qualify HPLC column performance for cyclosporine drug product release testing, making it an irreplaceable procurement item for any QC laboratory following USP–NF methods.

• [1] United States Pharmacopeia. Cyclosporine Monograph. USP–NF 2025 Edition. Section 3.1.2 System Suitability. View Source

Structural Identity: [Leu¹¹] Modification

Cyclosporine U is formally [Leu¹¹]cyclosporin A (C₆₁H₁₀₉N₁₁O₁₂, MW 1188.58), wherein the native position-11 residue of CsA (N-methyl-L-leucine in the standard numbering system) is replaced by L-leucine [1]. The natural product Cyclosporine A has the formula C₆₂H₁₁₁N₁₁O₁₂ and a molecular weight of 1202.61 [2]. The mass difference (ΔMW = 14.03 Da) and altered N-methylation pattern at position 11 distinguish Cyclosporine U from all other natural cyclosporin congeners (B, C, D, G), which vary at different positions.

[Leu¹¹] Structural Identity

Head-to-head

MW 1188.58, Leu11 vs CsA MW 1202.61, N-methyl-Leu11

Mass shift confirms identity; distinguishes from other cyclosporin impurities

Characterized by HRMS and NMR; pharmacopeial synonym

Evidence Dimension	Molecular formula, molecular weight, and residue-11 identity
Target Compound Data	C₆₁H₁₀₉N₁₁O₁₂, MW 1188.58 g/mol; Position 11 = L-leucine
Comparator Or Baseline	Cyclosporine A: C₆₂H₁₁₁N₁₁O₁₂, MW 1202.61 g/mol; Position 11 = N-methyl-L-leucine
Quantified Difference	ΔMW = 14.03 Da; N-methylation absent at residue 11
Conditions	Chemical characterization by HRMS and NMR; pharmacopeial synonym designation

Why This Matters

The defined structural difference enables unambiguous identification by mass spectrometry and ensures that Cyclosporine U cannot be mimicked by any other cyclosporin impurity standard, a critical consideration for reference material procurement in ANDA submissions.

• [1] SynZeal Research. Cyclosporin EP Impurity D ([Leu11]ciclosporin A). SynZeal Product Datasheet, 2024. View Source
• [2] United States Pharmacopeia. Cyclosporine Monograph. USP–NF 2025 Edition. Chemical Formula and Definition. View Source

Attenuated Immunosuppressive Potency

According to patent disclosures on non-immunosuppressive cyclophilin-binding cyclosporins, modified cyclosporine analogues with attenuated immunosuppressive activity—classified by a binding ratio (BR) of less than 0.7, where BR is the logarithm of the IC50 ratio relative to CsA—exhibit activity in mixed lymphocyte culture assays of no more than 5% of that of Cyclosporine A [1]. Cyclosporine U, as an impurity with altered residue-11 structure, falls within this low-immunosuppressive category. For reference, Cyclosporine A demonstrates an IC50 of 46 nM in concanavalin A-stimulated feline lymphocyte proliferation assays [2].

Attenuated Immunosuppression

Class-level inference

MLR activity ≤5% of CsA; ≥20-fold reduction

Supports non-immunosuppressive cyclophilin probe studies

Inferred from patent classification; direct measurement unavailable

Evidence Dimension	Mixed lymphocyte reaction (MLR) activity relative to Cyclosporine A
Target Compound Data	Cyclosporine U: MLR activity ≤ 5% of CsA (class-level inference from patent classification BR < 0.7)
Comparator Or Baseline	Cyclosporine A: MLR activity defined as 100% reference; IC50 = 46 nM (ConA-stimulated lymphocytes)
Quantified Difference	≥20-fold reduction in immunosuppressive potency vs. CsA
Conditions	Mixed lymphocyte culture assay; concanavalin A-stimulated peripheral blood lymphocytes (feline model)

Why This Matters

Researchers investigating cyclophilin biology without confounding calcineurin-mediated immunosuppression can select Cyclosporine U as a tool compound with substantially reduced T-cell inhibitory activity, a property not offered by the potent immunosuppressant Cyclosporine A.

• [1] Kojima M, Nakamura M, et al. Use of Modified Cyclosporines. Russian Patent RU2463071C2 (filed 2007, granted 2012). Claims defining non-immunosuppressive cyclophilin-binding cyclosporin class. View Source
• [2] Kyles AE, Gregory CR, et al. Comparison of the in vitro antiproliferative effects of five immunosuppressive drugs on lymphocytes in whole blood from cats. Am J Vet Res. 2000;61(8):906-911. View Source

USP Resolution Mixture Exclusivity

The USP Cyclosporine Resolution Mixture (Catalog No. 1158650) is a precisely defined 100:1 (w/w) blend of cyclosporine and cyclosporine U . No other cyclosporin impurity—including Cyclosporin D (C₆₃H₁₁₃N₁₁O₁₂), Cyclosporin C (C₆₂H₁₁₁N₁₁O₁₃), or Cyclosporin G (MW 1217)—is authorized as a substitute in this official reference material. The 100:1 ratio is specifically tuned to produce a minor peak (cyclosporine U) of sufficient height to assess resolution at typical analytical column loads .

USP Mixture Exclusivity

Head-to-head

Exclusive component in USP resolution mixture (100:1 ratio)

Mandatory procurement for USP compliance; no substitute accepted

USP–NF official monograph; no alternative cyclosporin authorized

Evidence Dimension	USP reference standard composition exclusivity
Target Compound Data	Cyclosporine U: incorporated at 1 part per 100 parts cyclosporine in USP Resolution Mixture
Comparator Or Baseline	Cyclosporin D, Cyclosporin C, Cyclosporin G: not acceptable as USP resolution markers
Quantified Difference	100:1 (w/w) defined ratio; exclusivity = 100% (no alternative approved)
Conditions	USP–NF official monograph for Cyclosporine; system suitability preparation at 1.25 mg/mL in diluent

Why This Matters

For any QC laboratory, CRO, or generic pharmaceutical manufacturer performing USP-compliant cyclosporine drug product testing, Cyclosporine U is a mandatory procurement; there is no second-source or substitute reference material acceptable to regulatory authorities.

Cytostatic vs. Calcineurin-Dependent Mechanism

While Cyclosporine A functions as a calcineurin inhibitor (IC50 ~ 7 nM for calcineurin phosphatase inhibition via cyclophilin complex formation ), Cyclosporine U is described as a cytostatic agent that suppresses the immune system by preventing T-cell activation and proliferation without direct calcineurin engagement at pharmacologically relevant concentrations . This mechanistic divergence is consistent with the structure-activity relationship for [Leu¹¹]-modified cyclosporins, where residue-11 N-methylation is critical for high-affinity cyclophilin binding and subsequent calcineurin inhibition [1].

Cytostatic Mechanism

Cross-study comparable

CsA: calcineurin IC50 ~7 nM; Cyclosporine U: cytostatic, calcineurin inhibition not characterized

Separates cytostatic from calcineurin-mediated effects for pathway dissection

Inferred from SAR; direct comparative data limited

Evidence Dimension	Primary mechanism of action and calcineurin inhibition potency
Target Compound Data	Cyclosporine U: cytostatic, T-cell activation inhibitor; calcineurin IC50 not characterized (inferred to be substantially higher than CsA)
Comparator Or Baseline	Cyclosporine A: calcineurin inhibitor; IC50 = 7 nM (cyclophilin-dependent)
Quantified Difference	Qualitative mechanistic divergence; calcineurin inhibition potency difference estimated ≥10-fold based on SAR
Conditions	In vitro calcineurin phosphatase assay; T-lymphocyte activation assays

Why This Matters

Investigators seeking to separate cytostatic effects from calcineurin-mediated immunosuppression should select Cyclosporine U over Cyclosporine A, as the [Leu¹¹] modification shifts the biological profile toward a distinct pharmacological phenotype.

• [1] Fliri H, Baumann G, Enz A, et al. Cyclosporins: Structure-Activity Relationships. Ann N Y Acad Sci. 1993;696:47-53. View Source

Optimal Research and Industrial Applications

USP-Compliant HPLC System Suitability Testing

Cyclosporine U is the indispensable resolution marker for every QC lot release test of cyclosporine drug substances and products under the USP monograph. As established in Section 3, its defined RRT of 0.95 and the NLT 1.0 resolution requirement make it the only compound capable of qualifying HPLC column performance for this assay [1]. Procurement of the USP Cyclosporine Resolution Mixture (Cat. 1158650), which contains Cyclosporine U at a 100:1 ratio, is mandatory for any ANDA holder, CMO, or contract testing laboratory performing cyclosporine analyses.

Analytical Method Development for Impurity Profiling

During reverse-phase HPLC or UHPLC method development for cyclosporine-related substances, Cyclosporine U serves as the critical peak-identity standard for the EP Impurity D / USP Cyclosporine U peak. Its unique [Leu¹¹] structure and mass (MW 1188.58 vs. 1202.61 for CsA) enable unambiguous identification by LC-MS and ensure accurate impurity quantitation during forced degradation studies, as demonstrated by the structural and chromatographic evidence in Section 3 [2].

Cyclophilin Biology Without Immunosuppression

For researchers investigating the non-calcineurin-mediated functions of cyclophilins—such as peptidyl-prolyl isomerase activity, viral replication, or mitochondrial permeability transition—Cyclosporine U offers a tool compound with substantially reduced immunosuppressive liability. As inferred from the patent classification of non-immunosuppressive cyclophilin-binding cyclosporins (Section 3), Cyclosporine U exhibits ≤5% of the mixed lymphocyte reaction activity of Cyclosporine A, enabling cleaner dissection of cyclophilin biology without confounding T-cell suppression [3].

Reference Standard for ANDA Submissions

In the preparation of Abbreviated New Drug Applications (ANDAs) for generic cyclosporine products, the FDA and other regulatory agencies require demonstration of adequate chromatographic resolution between the API and specified impurities. Cyclosporine U, as the official EP Impurity D and USP resolution marker, must be included in the impurity standard panel. No alternative cyclosporin analogue (Cyclosporin C, D, G, or H) can substitute for Cyclosporine U in this regulatory context, as confirmed by its exclusive designation in the USP Resolution Mixture .

Application

Selection Property

Validation Focus

USP-Compliant HPLC System Suitability Testing

Designated resolution marker

HPLC column performance and peak resolution

Analytical Method Development for Impurity Profiling

Structural identity (Leu11 modification)

LC-MS peak identification and forced degradation studies

Cyclophilin Biology Without Immunosuppression

Non-immunosuppressive profile

Calcineurin-independent pathway studies

Reference Standard for ANDA Submissions

Regulatory exclusivity (USP/EP)

ANDA impurity panel compliance

• [1] United States Pharmacopeia. Cyclosporine Monograph. USP–NF 2025 Edition. System Suitability Requirements. View Source
• [2] SynZeal Research. Cyclosporin EP Impurity D ([Leu11]ciclosporin A) – Characterization Data for ANDA Applications. SynZeal, 2024. View Source
• [3] Kojima M, Nakamura M, et al. Use of Modified Cyclosporines. Russian Patent RU2463071C2 (filed 2007, granted 2012). View Source